Cas no 1448134-08-4 (N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1448134-08-4
• MF: C₁₆H₂₃NO₂S₂
• MW: 325.489321947098
• CID: 5824754
• PubChem ID: 71804865
• Update Time: 2025-06-28

N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-[(3-methoxythiolan-3-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-((3-methoxytetrahydrothiophen-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• AKOS024557272
• VU0548853-1
• 1448134-08-4
• F6420-0652
• N-[(3-METHOXYTHIOLAN-3-YL)METHYL]-1-(THIOPHEN-2-YL)CYCLOPENTANE-1-CARBOXAMIDE

• Inchi： 1S/C16H23NO2S2/c1-19-15(8-10-20-12-15)11-17-14(18)16(6-2-3-7-16)13-5-4-9-21-13/h4-5,9H,2-3,6-8,10-12H2,1H3,(H,17,18)
• InChI Key： ATSZJVURYOKXSP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(CNC(C1(C2=CC=CS2)CCCC1)=O)OC

Computed Properties

• Exact Mass: 325.11702132g/mol
• Monoisotopic Mass: 325.11702132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1448134-08-4)

N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by its CAS number 1448134-08-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of thiophene and thiolane moieties, which are known for their diverse biological activities and potential applications in drug development.

The structural framework of N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The thiophene ring is a prominent feature, renowned for its role in various pharmacological applications due to its ability to interact with biological targets in complex ways. Additionally, the thiolane moiety, with its sulfur-containing structure, introduces a level of chemical versatility that makes this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide exemplifies this trend, as it combines the structural motifs of thiophene and thiolane in a manner that suggests potential applications in areas such as anti-inflammatory, anti-cancer, and antimicrobial therapies. The presence of the methoxythiolan group further enhances its pharmacological profile by introducing additional interactions with biological systems.

The synthesis and characterization of N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide have been subjects of extensive research, with studies focusing on optimizing synthetic routes and understanding its physicochemical properties. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These analytical methods provide critical insights into the compound's purity, stability, and interactions with other molecules.

One of the most compelling aspects of N-(3-methoxythiolan-3-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide is its potential as a scaffold for drug discovery. The combination of the thiophene and thiolane moieties offers multiple sites for functionalization, allowing chemists to design derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structures can significantly impact efficacy and selectivity.

Recent studies have highlighted the importance of thiophene derivatives in developing novel therapeutic agents. For instance, compounds containing thiophene rings have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Similarly, thiolane-based molecules have been explored for their potential anti-inflammatory and anti-proliferative effects. The integration of these structural elements into N-(3-methoxythiolan-3-ylmethyl)-1-(thiophen-2-ylcyclopentane)-1-carboxamide suggests that it may exhibit similar beneficial properties.

The pharmacokinetic behavior of N-(3-methoxythiolan-ylmethyl)-1-(thiophen-ylcyclopentane)-1-carboxamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and determining optimal dosing regimens. Preclinical studies using cell culture models and animal models have begun to provide insights into these processes, paving the way for further clinical evaluations.

In conclusion, N-(3-methoxythiolan-ylmethyl)-1-(thiophen-yl)cyclopentane)-1-carboxamide (CAS No. 1448134-08-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable compound for further research and development. As scientists continue to explore new frontiers in drug discovery, this molecule stands out as a testament to the innovative potential of heterocyclic chemistry in addressing complex medical challenges.